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Introduction

BIBF0775, also known as Nintedanib, is a potent small molecule inhibitor of multiple receptor

tyrosine kinases (RTKs). It effectively targets the vascular endothelial growth factor receptors

(VEGFR 1-3), fibroblast growth factor receptors (FGFR 1-3), and platelet-derived growth factor

receptors (PDGFR α and β).[1][2] By binding to the ATP-binding pocket of these receptors,

BIBF0775 blocks the downstream signaling cascades that are crucial for cell proliferation,

migration, and survival.[2] These application notes provide recommended concentrations,

detailed protocols for key cellular assays, and an overview of the signaling pathways affected

by BIBF0775 to facilitate its use in in vitro research.

Data Presentation: Recommended Concentrations
of BIBF0775
The optimal concentration of BIBF0775 can vary depending on the cell type, assay, and

experimental goals. Below is a summary of concentrations reported in the literature for various
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applications.

Cell Type Application/Assay
Concentration
Range

Notes

Idiopathic Pulmonary

Fibrosis (IPF)

Fibroblasts

Proliferation Assay 0.01 µM - 1 µM

Significantly

prevented bFGF-

induced proliferation.

IPF Fibroblasts Proliferation Assay 1 µM, 2 µM, 4 µM

Inhibited cell

proliferation in a dose-

dependent manner

over 24, 48, and 72

hours.[3]

IPF Fibroblasts Apoptosis Assay 1 µM, 2 µM, 4 µM

Investigated the

effects on apoptosis at

various time points.[3]

Non-fibrotic Lung

Fibroblasts
Proliferation Assay 0.001 µM - 0.01 µM

Effectively

antagonized PDGF-

BB-induced

proliferation.

Control Lung and IPF

Fibroblasts

Proliferation Assay

(MTT)
0.1 µM - 1 µM

Inhibited proliferation

in a dose-dependent

manner.[4]

Human and Murine

3D-Lung Tissue

Cultures

Gene Expression

Analysis
0.1 µM, 1 µM, 10 µM

Reduced fibrotic gene

expression.[5]

T-cells and PBMCs
Cytokine Release

Assay
0.1 nM - 1000 nM

Pre-incubation for 20

minutes before

stimulation.[6]

T-cells
Western Blot (Lck

Phosphorylation)
10 nM, 30 nM, 100 nM

Pre-treated for 20

minutes before

stimulation to assess

inhibition of

phosphorylation.[6]
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Signaling Pathway
BIBF0775 exerts its effects by inhibiting the autophosphorylation of FGFRs, PDGFRs, and

VEGFRs, thereby blocking downstream signaling pathways such as the PI3K/Akt and

MAPK/ERK pathways. This inhibition ultimately leads to a reduction in cell proliferation,

migration, and fibrotic remodeling.[3]
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Figure 1: BIBF0775 Signaling Pathway.

Experimental Workflow
A general workflow for studying the effects of BIBF0775 in cell culture involves cell seeding,

treatment with the compound, and subsequent analysis using various cellular assays.
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Figure 2: General Experimental Workflow.

Experimental Protocols
1. Cell Proliferation Assay (MTT Assay)

This protocol is adapted for a 96-well plate format to assess the effect of BIBF0775 on cell

proliferation.

Materials:

Cells of interest (e.g., lung fibroblasts)
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Complete culture medium

BIBF0775 (dissolved in DMSO)

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in

PBS)[7]

DMSO or Solubilization Buffer[7]

96-well cell culture plates

Microplate reader

Procedure:

Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL

of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO2 incubator.

BIBF0775 Treatment: Prepare serial dilutions of BIBF0775 in culture medium. The final

DMSO concentration should be below 0.1%. Remove the medium from the wells and add

100 µL of the BIBF0775-containing medium. Include vehicle control (medium with DMSO)

and untreated control wells.

Incubation: Incubate the plate for the desired treatment duration (e.g., 24, 48, or 72 hours).

MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C,

allowing viable cells to form formazan crystals.

Solubilization: Carefully remove the medium and add 100 µL of DMSO or a suitable

solubilization buffer to each well to dissolve the formazan crystals.[7]

Measurement: Measure the absorbance at 570 nm using a microplate reader.

Data Analysis: Calculate the percentage of cell viability relative to the vehicle control.

2. Apoptosis Assay (Annexin V/Propidium Iodide Staining)

This protocol outlines the detection of apoptosis induced by BIBF0775 using flow cytometry.
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Materials:

Cells of interest

Complete culture medium

BIBF0775 (dissolved in DMSO)

Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI),

and Binding Buffer)

Phosphate-Buffered Saline (PBS)

Flow cytometer

Procedure:

Cell Seeding and Treatment: Seed cells in 6-well plates and treat with various concentrations

of BIBF0775 for the desired time.

Cell Harvesting: Collect both adherent and floating cells. For adherent cells, gently trypsinize

and combine with the supernatant.

Washing: Wash the cells twice with cold PBS by centrifuging at 300 x g for 5 minutes.

Resuspension: Resuspend the cell pellet in 1X Binding Buffer at a concentration of 1 x 10^6

cells/mL.

Staining: Transfer 100 µL of the cell suspension to a flow cytometry tube. Add 5 µL of

Annexin V-FITC and 5 µL of PI.

Incubation: Gently vortex the cells and incubate for 15 minutes at room temperature in the

dark.

Analysis: Add 400 µL of 1X Binding Buffer to each tube and analyze by flow cytometry within

one hour.

Healthy cells: Annexin V-negative and PI-negative.
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Early apoptotic cells: Annexin V-positive and PI-negative.

Late apoptotic/necrotic cells: Annexin V-positive and PI-positive.

3. Western Blot Analysis

This protocol is for analyzing changes in protein expression or phosphorylation in response to

BIBF0775 treatment.

Materials:

Cells of interest

Complete culture medium

BIBF0775 (dissolved in DMSO)

RIPA lysis buffer with protease and phosphatase inhibitors

Protein assay kit (e.g., BCA)

SDS-PAGE gels

Transfer buffer

PVDF or nitrocellulose membranes

Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

Primary antibodies (e.g., anti-phospho-Akt, anti-phospho-ERK)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Imaging system

Procedure:
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Cell Treatment and Lysis: Treat cells with BIBF0775 as required. Wash cells with ice-cold

PBS and lyse with RIPA buffer.[8]

Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

Sample Preparation: Mix equal amounts of protein (e.g., 20-30 µg) with Laemmli sample

buffer and boil at 95-100°C for 5 minutes.

SDS-PAGE: Load the samples onto an SDS-PAGE gel and run to separate proteins by size.

Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose

membrane.

Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent

non-specific antibody binding.

Primary Antibody Incubation: Incubate the membrane with the primary antibody diluted in

blocking buffer overnight at 4°C.

Secondary Antibody Incubation: Wash the membrane with TBST and incubate with the HRP-

conjugated secondary antibody for 1 hour at room temperature.

Detection: Wash the membrane again and add the chemiluminescent substrate.

Imaging: Capture the signal using an imaging system. Analyze the band intensities to

determine changes in protein levels or phosphorylation.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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